Snp nonapeptide

• CAS RN: 124774-36-3
• Molecular Formula: C47H76N10O15
• Molecular Weight: 1021.2 g/mol
• IUPAC Name: (4S)-4-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]-5-oxopentanoyl]amino]-4-methylpentanoyl]amino]-5-[[(2S)-1-[[(1S,2R)-1-carboxy-2-hydroxypropyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C47H76N10O15/c1-23(2)18-31(51-36(61)22-50-40(64)34(21-28-12-10-9-11-13-28)56-46(70)38(49)26(7)58)43(67)52-29(14-16-35(48)60)41(65)54-32(19-24(3)4)44(68)53-30(15-17-37(62)63)42(66)55-33(20-25(5)6)45(69)57-39(27(8)59)47(71)72/h9-13,23-27,29-34,38-39,58-59H,14-22,49H2,1-8H3,(H2,48,60)(H,50,64)(H,51,61)(H,52,67)(H,53,68)(H,54,65)(H,55,66)(H,56,70)(H,57,69)(H,62,63)(H,71,72)/t26-,27-,29+,30+,31+,32+,33+,34+,38+,39+/m1/s1
• InChI Key: CKBCHJFCYGZUBW-AAASIAOPSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)O)C(=O)O)N)O
• SMILES: CC(C)CC(C(=O)NC(CCC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(CC(C)C)C(=O)NC(C(C)O)C(=O)O)NC(=O)CNC(=O)C(CC1=CC=CC=C1)NC(=O)C(C(C)O)N
• sequence: TFGLQLELT
• synonyms: SNP nonapeptide; Thr-Phe-Gly-Leu-Gln-Leu-Glu-Leu-Thr; threonyl-phenylalanyl-glycyl-leucyl-glutaminyl-leucyl-glutamyl-leucyl-threonine

Description

The SNP nonapeptide is a synthetic peptide that has gained significant attention in the scientific community for its potential applications in medical research. This peptide is composed of nine amino acids and is derived from the human leukocyte antigen (HLA) complex. The SNP nonapeptide has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for studying various diseases and disorders.

Mechanism of Action

The SNP nonapeptide is believed to work by binding to Snp nonapeptide molecules on the surface of cells. This binding triggers an immune response, which can lead to the destruction of infected or cancerous cells. The exact mechanism of action of the SNP nonapeptide is still being studied, and more research is needed to fully understand how this peptide works.
Biochemical and Physiological Effects:
The SNP nonapeptide has been shown to have a wide range of biochemical and physiological effects. These effects include the activation of T-cells, the production of cytokines, and the induction of apoptosis in cancer cells. The SNP nonapeptide has also been shown to have anti-inflammatory properties, making it a promising tool for the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of the SNP nonapeptide is its specificity. This peptide is highly selective for Snp nonapeptide molecules, which allows for precise control over the immune response. However, the SNP nonapeptide also has some limitations. For example, it can be difficult to synthesize large quantities of this peptide, and it can be expensive to purchase from commercial suppliers.

Future Directions

There are many potential future directions for research on the SNP nonapeptide. One area of interest is the development of new therapies for autoimmune diseases, cancer, and infectious diseases. Another area of interest is the study of the mechanisms of action of this peptide, which could lead to a better understanding of how the immune system works. Finally, there is also interest in developing new methods for synthesizing the SNP nonapeptide, which could make this peptide more widely available for research purposes.
Conclusion:
In conclusion, the SNP nonapeptide is a promising tool for scientific research. This peptide has a wide range of applications in the study of autoimmune diseases, cancer, and infectious diseases. While there are some limitations to the use of this peptide in lab experiments, there are also many potential future directions for research on the SNP nonapeptide. With continued study, this peptide could lead to new therapies for a variety of diseases and disorders.

Synthesis Methods

The SNP nonapeptide can be synthesized using solid-phase peptide synthesis (SPPS) techniques. This involves building the peptide chain one amino acid at a time, using a resin-bound peptide as a starting material. The synthesis process is typically carried out using automated peptide synthesizers, which allow for precise control over the reaction conditions and reaction times.

Scientific Research Applications

The SNP nonapeptide has been used in a variety of scientific research applications, including the study of autoimmune diseases, cancer, and infectious diseases. In autoimmune diseases, the SNP nonapeptide has been used to study the role of Snp nonapeptide molecules in the immune response. In cancer research, the SNP nonapeptide has been used to investigate the role of T-cells in tumor recognition and destruction. In infectious disease research, the SNP nonapeptide has been used to study the mechanisms of viral and bacterial infections.